N-[4-[(dimethylamino)methyl]cyclohexyl]-1,3-benzodioxole-4-carboxamide

• IUPAC Name: N-[4-[(dimethylamino)methyl]cyclohexyl]-1,3-benzodioxole-4-carboxamide
• InChI: InChI=1S/C17H24N2O3/c1-19(2)10-12-6-8-13(9-7-12)18-17(20)14-4-3-5-15-16(14)22-11-21-15/h3-5,12-13H,6-11H2,1-2H3,(H,18,20)
• InChI Key: CAAIDFXYMZKDBZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1CCC(CC1)NC(=O)C2=C3C(=CC=C2)OCO3
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

N-[4-[(dimethylamino)methyl]cyclohexyl]-1,3-benzodioxole-4-carboxamide is a complex organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound features a cyclohexyl ring substituted with a dimethylamino group and a benzodioxole moiety, making it an interesting subject for research in organic chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-[(dimethylamino)methyl]cyclohexyl]-1,3-benzodioxole-4-carboxamide typically involves multiple steps, starting with the preparation of the cyclohexyl ring and the benzodioxole moiety. One common method involves the reaction of cyclohexylamine with formaldehyde and dimethylamine to form the dimethylaminomethyl-cyclohexyl intermediate. This intermediate is then reacted with 1,3-benzodioxole-4-carboxylic acid under appropriate conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to isolate the desired compound.

Chemical Reactions Analysis

Types of Reactions

N-[4-[(dimethylamino)methyl]cyclohexyl]-1,3-benzodioxole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a suitable base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted cyclohexyl derivatives.

Scientific Research Applications

N-[4-[(dimethylamino)methyl]cyclohexyl]-1,3-benzodioxole-4-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential pharmacological properties, including its effects on the central nervous system.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[4-[(dimethylamino)methyl]cyclohexyl]-1,3-benzodioxole-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[4-[(dimethylamino)methyl]cyclohexyl]-1H-indazole-3-carboxamide
• N-[4-[(dimethylamino)methyl]cyclohexyl]-2,2-dimethylpropanamide

Uniqueness

N-[4-[(dimethylamino)methyl]cyclohexyl]-1,3-benzodioxole-4-carboxamide is unique due to its specific combination of a cyclohexyl ring, a dimethylamino group, and a benzodioxole moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for research and development in various scientific fields.